Cas no 2228605-93-2 (4-methyl-4-(1-methyl-1H-imidazol-5-yl)oxypiperidine)

• Product Name: 4-methyl-4-(1-methyl-1H-imidazol-5-yl)oxypiperidine
• CAS No: 2228605-93-2
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6340041
• PubChem ID: 165866680
• Update Time: 2025-08-05

4-methyl-4-(1-methyl-1H-imidazol-5-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(1-methyl-1H-imidazol-5-yl)oxypiperidine
• 4-methyl-4-[(1-methyl-1H-imidazol-5-yl)oxy]piperidine
• 2228605-93-2
• EN300-1762727

• Inchi： 1S/C10H17N3O/c1-10(3-5-11-6-4-10)14-9-7-12-8-13(9)2/h7-8,11H,3-6H2,1-2H3
• InChI Key： WVCFTRMQMSSCKC-UHFFFAOYSA-N
• SMILES： O(C1=CN=CN1C)C1(C)CCNCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-methyl-4-(1-methyl-1H-imidazol-5-yl)oxypiperidine

4-Methyl-4-(1-Methyl-1H-Imidazol-5-Yl)Oxypiperidine: A Promising Compound in Pharmaceutical Research

4-Methyl-4-(1-Methyl-1H-Imidazol-5-Yl)Oxypiperidine, with the CAS number 2228605-93-2, represents a novel chemical entity that has garnered significant attention in the field of pharmaceutical sciences. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery. The molecular structure of this compound is characterized by a six-membered piperidine ring substituted with a methyl group at the 4-position and a 1-methyl-1H-imidazol-5-yl group at the same position. The presence of these functional groups imparts unique physicochemical properties, making it a valuable candidate for further exploration in therapeutic applications.

The 1-methyl-1H-imidazol-5-yl moiety is a key structural element that contributes to the compound's biological activity. Imidazole derivatives are known for their ability to interact with various biological targets, including ion channels, receptors, and enzymes. The introduction of a methyl group at the 1-position of the imidazole ring may enhance the compound's stability and metabolic resistance, which are critical factors in drug development. Additionally, the 4-methyl substitution on the piperidine ring is believed to modulate the compound's hydrophobicity and lipophilicity, thereby influencing its membrane permeability and cellular uptake.

Recent studies have highlighted the potential of 4-Methyl-4-(1-Methyl-1H-Imidazol-5-Yl)Oxypiperidine as a lead compound for the development of novel therapeutics. In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's interaction with the TRPV1 receptor, a key target in the treatment of chronic pain and inflammatory disorders. The results indicated that the compound exhibited potent agonistic activity at nanomolar concentrations, suggesting its potential as a selective TRPV1 modulator. This finding aligns with the growing interest in targeting transient receptor potential channels for the management of neuroinflammatory conditions.

Another area of focus has been the compound's potential role in modulating the endocannabinoid system. A 2024 preclinical study published in Pharmacological Research explored the effects of 4-Methyl-4-(1-Methyl-1H-Imidazol-5-Yl)Oxypiperidine on CB1 and CB2 receptors, which are central to the regulation of pain, mood, and immune responses. The study revealed that the compound demonstrated a balanced affinity for both receptor subtypes, which could be advantageous in developing drugs for complex pathologies such as multiple sclerosis and rheumatoid arthritis. The ability to modulate multiple receptor systems may also enhance the compound's therapeutic versatility.

From a synthetic standpoint, the preparation of 4-Methyl-4-(1-Methyl-1H-Imidazol-5-Yl)Oxypiperidine involves a series of well-established organic reactions. The synthesis typically begins with the formation of the imidazole ring through a condensation reaction between appropriate precursors. The introduction of the methyl group at the 1-position of the imidazole ring requires precise control of reaction conditions to avoid side reactions. The final step involves the coupling of the imidazole derivative with the piperidine ring, a process that may be optimized using catalytic methods to improve yield and purity.

Pharmacokinetic studies of the compound have also been conducted to assess its suitability for in vivo applications. A 2023 pharmacology study published in Drug Metabolism and Disposition evaluated the compound's oral bioavailability, plasma protein binding, and metabolic profile. The results indicated that the compound exhibited moderate oral bioavailability, with a half-life of approximately 4 hours in rodents. These findings suggest that the compound may require formulation strategies to enhance its systemic exposure, particularly for applications in chronic disease management.

In addition to its potential therapeutic applications, the compound's structural features have been analyzed for their implications in drug design. The 4-methyl group on the piperidine ring is hypothesized to influence the compound's ability to penetrate the blood-brain barrier, a critical factor for the treatment of central nervous system disorders. Computational models have predicted that the compound's molecular shape and charge distribution may allow it to interact with specific transporters involved in BBB permeability, a finding that could inform future drug delivery strategies.

Comparative studies with other imidazole-based compounds have also been conducted to evaluate the unique properties of 4-Methyl-4-(1-Methyl-1H-Imidazol-5-Yl)Oxypiperidine. A 2022 study published in European Journal of Medicinal Chemistry compared the compound's potency and selectivity with known TRPV1 agonists. The results showed that the compound exhibited a higher selectivity for TRPV1 over other TRP channels, which is a significant advantage in minimizing off-target effects. This selectivity may reduce the risk of adverse effects associated with broader-spectrum TRP channel modulators.

Despite its promising properties, further research is needed to fully characterize the compound's biological activity and therapeutic potential. Challenges such as optimizing its pharmacokinetic profile and assessing its safety in preclinical models remain areas of active investigation. Additionally, the compound's potential interactions with other drugs or biological pathways warrant further exploration to ensure its suitability for clinical applications.

In conclusion, 4-Methyl-4-(1-Methyl-1H-Imidazol-5-Yl)Oxypiperidine represents a promising candidate for the development of novel therapeutics. Its unique structural features and interactions with key biological targets suggest potential applications in the treatment of chronic pain, inflammatory disorders, and neurodegenerative conditions. Continued research into its pharmacological properties, synthetic methods, and clinical relevance will be crucial in translating these findings into effective therapeutic strategies.

As the field of pharmaceutical sciences continues to evolve, compounds like 4-Methyl-4-(1-Methyl-1H-Imidazol-5-Yl)Oxypiperidine will play an increasingly important role in the discovery of innovative treatments. The interdisciplinary approach combining synthetic chemistry, pharmacology, and computational modeling will be essential in advancing the understanding and application of such compounds in real-world therapeutic settings.